Cas no 59935-55-6 (ACETIC ACID, TRIFLUORO-, 3-BROMOPHENYL ESTER)

ACETIC ACID, TRIFLUORO-, 3-BROMOPHENYL ESTER structure

59935-55-6 structure

Product Name:ACETIC ACID, TRIFLUORO-, 3-BROMOPHENYL ESTER

CAS No:59935-55-6

Molecular Formula:C₈H₄O₂F₃Br

Molecular Weight:269.015

CID:3343396

PubChem ID:21428416

ACETIC ACID, TRIFLUORO-, 3-BROMOPHENYL ESTER Properties

Names and Identifiers

- ACETIC ACID, TRIFLUORO-, 3-BROMOPHENYL ESTER
- 3-BROMOPHENYL TRIFLUOROACETATE
- (3-bromophenyl) 2,2,2-trifluoroacetate
- 3-Bromophenyltrifluoroacetate
- 59935-55-6
- m-Bromophenyl trifluoroacetate
- 3-Bromophenyl trifluoroacetate
- SCHEMBL11723182
- MDL： MFCD28396338
- InChIKey： XGJZQIQJNKROJC-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H4BrF3O2/c9-5-2-1-3-6(4-5)14-7(13)8(10,11)12/h1-4H
- SMILES： C1=CC(=CC(=C1)OC(=O)C(F)(F)F)Br

Computed Properties

Exact Mass: 267.93468Da
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 267.93468Da
Heavy Atom Count: 14
Complexity: 217
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.5
Topological Polar Surface Area: 26.3Å²

ACETIC ACID, TRIFLUORO-, 3-BROMOPHENYL ESTER Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01EX28-1g	3-Bromophenyl trifluoroacetate	59935-55-6	99%	1g	$110.00	2024-04-22
A2B Chem LLC	AX74848-1g	3-Bromophenyl trifluoroacetate	59935-55-6	99%	1g	$80.00	2024-04-19
Chemenu	CM322093-25g	3-Bromophenyl trifluoroacetate	59935-55-6	95%	25g	$373	2023-02-02
Crysdot LLC	CD12057090-25g	3-Bromophenyl trifluoroacetate	59935-55-6	95+%	25g	$395	2024-07-24
eNovation Chemicals LLC	Y1245892-1g	3-Bromophenyl trifluoroacetate	59935-55-6	99%	1g	$220	2024-06-05

ACETIC ACID, TRIFLUORO-, 3-BROMOPHENYL ESTER Related Literature

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Laure Pichereau,Isidoro López,Marius Cesbron,Sylvie Dabos-Seignon,Christelle Gautier,Tony Breton Chem. Commun., 2019,55, 455-457
2. Design and synthesis of branched platinum–acetylide complexes possessing a porphyrin core and their self-assembly behaviour†

Xing-Dong Xu,Jing Zhang,Li-Jun Chen,Rong Guo,De-Xian Wang,Hai-Bo Yang Chem. Commun., 2012,48, 11223-11225
3. Combining a ligand photogenerator and a Ru precatalyst: a photoinduced approach to cross-linked ROMP polymer films†

Julien Pinaud,Patrick Lacroix-Desmazes,Loic Pichavant,Valérie Héroguez RSC Adv., 2019,9, 27789-27799
4. Visible-light-induced, catalyst and additive-free cycloaddition of vinylcyclopropanes: access to sulfur-containing seven-membered heterocycles†

Xiaozhou Huang,Rui Wang,Cen Zhou,Rong Gao,Haowen Zhang,Ying Zheng,Xiao Zhang Org. Chem. Front., 2021,8, 5454-5459
5. Inside back cover

J. Mater. Chem. A, 2019,7, 10817-10817
6. Index: 1938

J. Proc. Inst. Chem. GB Irel., 1938,62, 525-528
7. Atomic Spectrometry Update. Elemental speciation

Chris F. Harrington,Robert Clough,Helle R. Hansen,Steve J. Hill,Spiros A. Pergantis,Julian F. Tyson J. Anal. At. Spectrom., 2009,24, 999-1025
8. An efficient interfacial flame-resistance mode to prepare glass fiber reinforced and flame retarded polyamide 6 with high performance

Yi Han,Yi Xu,Yuan Liu,Qi Wang,Zhijian Zhang,Zhangyu Wang J. Mater. Chem. A, 2013,1, 10228-10233
9. Highly conducting 1-D polypyrrole prepared in the presence of safranin†

Libor Kobera,Christoph Unterweger,Stefan Breitenbach,Jiří Brus,Jiří Pfleger,Jaroslav Stejskal,Patrycja Bober J. Mater. Chem. C, 2020,8, 12140-12147
10. Correction: Disease-specific protein corona sensor arrays may have disease detection capacity

Giulio Caracciolo,Reihaneh Safavi-Sohi,Reza Malekzadeh,Hossein Poustchi,Mahdi Vasighi,Riccardo Zenezini Chiozzi,Anna Laura Capriotti,Aldo Laganà,Mohammad Hajipour,Angelina Di Carlo,Damiano Caputo,Haniyeh Aghaverdi,Massimiliano Papi,Valentina Palmieri,Angela Santoni,Sara Palchetti,Luca Digiacomo,Daniela Pozzi,Kenneth S. Suslick Nanoscale Horiz., 2020,5, 372-372

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